Cas no 22439-71-0 (Phenol, 4-(3-phenyl-5-isoxazolyl)-)

22439-71-0 structure
Product name:Phenol, 4-(3-phenyl-5-isoxazolyl)-
Phenol, 4-(3-phenyl-5-isoxazolyl)- Chemical and Physical Properties
Names and Identifiers
-
- Phenol, 4-(3-phenyl-5-isoxazolyl)-
- CHEMBL3260407
- DTXSID601303706
- 4-(3-Phenyl-5-isoxazolyl)phenol
- 22439-71-0
-
- Inchi: InChI=1S/C15H11NO2/c17-13-8-6-12(7-9-13)15-10-14(16-18-15)11-4-2-1-3-5-11/h1-10,17H
- InChI Key: RZFQSOTXZMNZCM-UHFFFAOYSA-N
- SMILES: C1=CC=C(C=C1)C2=NOC(=C2)C3=CC=C(C=C3)O
Computed Properties
- Exact Mass: 237.07903
- Monoisotopic Mass: 237.078978594g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 257
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 46.3Ų
Experimental Properties
- PSA: 46.26
Phenol, 4-(3-phenyl-5-isoxazolyl)- Related Literature
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Koh K. Takita,Kazunori K. Fujii,Kento Ishii Org. Biomol. Chem., 2019,17, 7380-7387
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Zesheng An,Qian Qiu,Guangyao Liu Chem. Commun., 2011,47, 12424-12440
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Syed Meheboob Elahi,M. V. Rajasekharan CrystEngComm, 2015,17, 7191-7198
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Paweł Siudem,Jarosław Bukowicki,Iwona Wawer,Katarzyna Paradowska RSC Adv., 2020,10, 18082-18092
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5. Transition metal-free thiol–yne click polymerization toward Z-stereoregular poly(vinylene sulfide)s†Die Huang,Yong Liu,Shang Guo,Baixue Li,Jia Wang,Bicheng Yao,Anjun Qin Polym. Chem., 2019,10, 3088-3096
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